Cas no 66108-95-0 (Iohexol)

• Product Name: Iohexol
• CAS No: 66108-95-0
• MF: C₁₉H₂₆I₃N₃O₉
• MW: 821.137862682343
• MDL: MFCD00077732
• CID: 58432
• PubChem ID: 3730
• Update Time: 2026-05-14

Iohexol Chemical and Physical Properties

Names and Identifiers

• 5-(N-2,3-DIHYDROXYPROPYLACETAMIDO)-2,4,6-TRIIODO-N,N'-BIS(2,3-DIHYDROXYPROPYL)ISOPHTHALAMIDE
• 5-(N-2-3-DIHYDROXYPROPYL-ACETMIDO)-2,4,6-TRIIODO-N,N'-BIS-(2,3-DIHYDROXYPROPYL)-ISOPHTHALAMIDE
• IOHEXOL
• N,N'-BIS(2,3-DIHYDROXYPROPYL)-5-[N-(2,3-DIHYDROXYPROPYL)ACETAMIDO]-2,4,6-TRIIODOISOPHTHALAMIDE
• NYCODENZ
• 1,3-benzenedicarboxamide,5-(acetyl(2,3-dihydroxypropyl)amino)-n,n’-bis(2,3-dih
• 5-(n-dhp-acetamido)-2,4,6-triiodo-n,n’-bis-dhp-isophthalami
• exypaque
• omnipaque
• omnipaque240
• win39424
• 5-(N-2,3-dihydroxypropylacetamido)-*2,4,6-triiodo
• 5-[N-(2,3-Dihydroxypropyl)acetamido]-2,4,6-triiodo-N,N-bis(2,3-dihydroxypropyl)isophthalamide solution
• histodenz solution
• Lohexol
• HISTODENZ(TM)
• 5-[Acetyl(2,3-dihydroxypropyl)amino]-N,Nbis(2,3-dihydroxypropyl)-2,4,6-triiodo-1,3-benzenedicarboxamide
• Accudenz
• Omnipaque 140
• Iohexol (mixture of isomers)
• 5-(N-2,3-Dihydroxypropylacetamido)-2,4,6-triiodo-N,N′-bis(2,3-dihydroxypropyl)isophthalamide
• 5-[acetyl(2,3-dihydroxypropyl)amino]-1-N,3-N-bis(2,3-dihydroxypropyl)-2,4,6-triiodobenzene-1,3-dicarboxamide
• 5-[Acetyl(2,3-dihydroxypropyl)amino]-N,N'-bis(2,3-dihydroxypropyl)-2,4,6-triiodoisophthalamide
• EINECS 266-164-2
• Iohexolum
• omnipaqueTM
• 5-[N-(2,3-Dihydroxypropyl)acetamido]-2,4,6-triiodo-N,N′-bis(2,3-dihydroxypropyl)isophthalamide
• N,N'-Bis(2,3-dihydroxypropyl)-5-[N-(2,3-dihydroxypropyl)acetamido]-2,4,6-triiodoisophthalamide (mixture of isomers)
• 5-[N-(2,3-Dihydroxypropyl)acetamido]-2,4,6-triiodo-N,N'-bis(2,3-dihydroxypropyl)isophthalamide
• Omnipaque 240
• Histodenz
• Iohexolum [INN-Latin]
• WIN 39424
• N,N'-Bis(2,3-dihydroxypropyl)-5-(N-(2,3-dihydroxypropyl)acetamido)-2,4,6-triiodoisophthalamide
• NTHXOOBQLCIOLC-UHFFFAOYSA-N
• 4419T9MX03
• 1,3-Benzenedicarboxamide, 5-(acetyl(2,3-dihydroxypropyl)amino)-N,N'-bis(2,3-dihydroxypropyl)-2,4,6-triiodo-
• DSSTox_CID_3157
• DSSTox_RID_76895
• 5-(N-2,3-Dihydroxypropylacetamido)-2,4,
• Iohexol

• MDL： MFCD00077732
• Inchi： 1S/C19H26I3N3O9/c1-8(29)25(4-11(32)7-28)17-15(21)12(18(33)23-2-9(30)5-26)14(20)13(16(17)22)19(34)24-3-10(31)6-27/h9-11,26-28,30-32H,2-7H2,1H3,(H,23,33)(H,24,34)
• InChI Key： NTHXOOBQLCIOLC-UHFFFAOYSA-N
• SMILES： IC1C(C(N([H])C([H])([H])C([H])(C([H])([H])O[H])O[H])=O)=C(C(C(N([H])C([H])([H])C([H])(C([H])([H])O[H])O[H])=O)=C(C=1N(C(C([H])([H])[H])=O)C([H])([H])C([H])(C([H])([H])O[H])O[H])I)I
• BRN： 2406632

Computed Properties

• Exact Mass: 820.88000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -3
• Topological Polar Surface Area: 200

Experimental Properties

• Color/Form: White powder
• Density: 1.078 g/mL±0.002 g/mL at 25 °C(lit.)
• Melting Point: 180°C(lit.)
• Boiling Point: 891.5°C at 760 mmHg
• PSA: 199.89000
• LogP: -0.84570
• Solubility: Soluble in water.
• Sensitiveness: Sensitive to light
• Merck: 5052

Iohexol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： S22: do not breathe dust. S24/25: prevent skin and eye contact.
• Safety Instruction： S22-S24/25
• RTECS：CZ2205000
• Toxicity：LD50 in male, female rats, mice (g Iodine/kg): 15.0, 12.3, 24.3, 25.1 i.v. (Salvesen)
• Storage Condition：4°C, protect from light
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides